![molecular formula C20H20F3NO3 B3962034 3-(3,5-dimethylbenzyl)-4-oxo-4-{[2-(trifluoromethyl)phenyl]amino}butanoic acid](/img/structure/B3962034.png)
3-(3,5-dimethylbenzyl)-4-oxo-4-{[2-(trifluoromethyl)phenyl]amino}butanoic acid
Overview
Description
3-(3,5-dimethylbenzyl)-4-oxo-4-{[2-(trifluoromethyl)phenyl]amino}butanoic acid, also known as TFB-TBOA, is a potent inhibitor of glutamate transporters. Glutamate is an important neurotransmitter in the central nervous system, and its transporters play a crucial role in regulating its concentration in the synaptic cleft. TFB-TBOA has been widely used in scientific research to investigate the function and regulation of glutamate transporters.
Mechanism of Action
3-(3,5-dimethylbenzyl)-4-oxo-4-{[2-(trifluoromethyl)phenyl]amino}butanoic acid inhibits glutamate transporters by binding to their substrate-binding sites, thereby preventing the uptake of glutamate into the presynaptic neuron or glial cell. This leads to an increase in extracellular glutamate concentration, which can activate postsynaptic glutamate receptors and cause excitotoxicity.
Biochemical and Physiological Effects:
This compound has been shown to cause a range of biochemical and physiological effects, depending on the concentration and duration of exposure. At low concentrations, this compound can selectively inhibit different subtypes of glutamate transporters, allowing researchers to study their individual functions. At high concentrations, this compound can cause excitotoxicity and neuronal damage, mimicking the effects of glutamate receptor activation.
Advantages and Limitations for Lab Experiments
3-(3,5-dimethylbenzyl)-4-oxo-4-{[2-(trifluoromethyl)phenyl]amino}butanoic acid has several advantages for lab experiments, including its high potency and selectivity for glutamate transporters, its ability to block both neuronal and glial transporters, and its relatively long duration of action. However, this compound also has some limitations, such as its potential for off-target effects and toxicity at high concentrations, and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on 3-(3,5-dimethylbenzyl)-4-oxo-4-{[2-(trifluoromethyl)phenyl]amino}butanoic acid and glutamate transporters. One area of interest is the development of more selective and potent inhibitors of specific glutamate transporter subtypes, which could provide new insights into their individual functions. Another area of interest is the role of glutamate transporters in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, and the potential for targeting them as a therapeutic strategy. Additionally, the use of this compound in combination with other drugs or therapies could provide new insights into the regulation of glutamate signaling and its role in various physiological and pathological conditions.
Scientific Research Applications
3-(3,5-dimethylbenzyl)-4-oxo-4-{[2-(trifluoromethyl)phenyl]amino}butanoic acid has been extensively used in scientific research to investigate the function and regulation of glutamate transporters. It has been shown to be a potent inhibitor of glutamate transporters, leading to an increase in extracellular glutamate concentration and activation of glutamate receptors. This has allowed researchers to study the role of glutamate transporters in various physiological and pathological conditions, such as epilepsy, ischemia, and neurodegenerative diseases.
properties
IUPAC Name |
3-[(3,5-dimethylphenyl)methyl]-4-oxo-4-[2-(trifluoromethyl)anilino]butanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3NO3/c1-12-7-13(2)9-14(8-12)10-15(11-18(25)26)19(27)24-17-6-4-3-5-16(17)20(21,22)23/h3-9,15H,10-11H2,1-2H3,(H,24,27)(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQSHIIYYJQHIQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CC(CC(=O)O)C(=O)NC2=CC=CC=C2C(F)(F)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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